![molecular formula C21H26N2O4 B3462817 1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine](/img/structure/B3462817.png)
1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine
Overview
Description
1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine, also known as DMMDA, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of phenethylamines and has been found to exhibit interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine is not well understood, but it is believed to act on the serotonin receptors in the brain. It has been found to be a potent agonist of the 5-HT2A receptor, which is involved in the regulation of mood and perception.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including changes in mood, perception, and behavior. It has been found to induce hallucinations and altered states of consciousness, and has been studied for its potential use in the treatment of certain psychiatric disorders.
Advantages and Limitations for Lab Experiments
1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine has several advantages for use in scientific research, including its potency and selectivity for the 5-HT2A receptor. However, it also has several limitations, including its potential for abuse and its unknown long-term effects on the brain.
Future Directions
There are several future directions for research on 1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine, including further studies on its mechanism of action and its potential use in the treatment of certain psychiatric disorders. Other potential areas of research include studies on the long-term effects of this compound on the brain and its potential for abuse.
Scientific Research Applications
1-(2,6-dimethoxybenzoyl)-4-(2-methoxybenzyl)piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit interesting effects on the central nervous system, including changes in mood and perception. This compound has also been studied for its potential use in the treatment of certain psychiatric disorders.
properties
IUPAC Name |
(2,6-dimethoxyphenyl)-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-25-17-8-5-4-7-16(17)15-22-11-13-23(14-12-22)21(24)20-18(26-2)9-6-10-19(20)27-3/h4-10H,11-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LABNPNFWWVMNMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)CC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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